Cas no 180536-06-5 (Dipiperidinodimethoxysilane)

• Product Name: Dipiperidinodimethoxysilane
• CAS No: 180536-06-5
• MF: C₁₂H₂₆N₂O₂Si
• MW: 258.432544231415
• MDL: MFCD80536065
• CID: 2783246
• Update Time: 2025-06-13

Dipiperidinodimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Dipiperidinodimethoxysilane
• di(piperidinyl)dimethoxysilane
• dimethoxy-di(piperidin-1-yl)silane
• Dimethoxy-Di(Pyrrolyl -1-Yl)Silane
• 1,1'-(Dimethoxysilanediyl)dipiperidine

• MDL： MFCD80536065
• Inchi： 1S/C12H26N2O2Si/c1-15-17(16-2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H2,1-2H3
• InChI Key： PNKYFFIJNYUHTB-UHFFFAOYSA-N
• SMILES： [Si](N1CCCCC1)(N1CCCCC1)(OC)OC

Computed Properties

• Exact Mass: 258.17635461 g/mol
• Monoisotopic Mass: 258.17635461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• Molecular Weight: 258.43

Additional information on Dipiperidinodimethoxysilane

Comprehensive Overview of Dipiperidinodimethoxysilane (CAS No. 180536-06-5): Properties, Applications, and Industry Trends

Dipiperidinodimethoxysilane (CAS No. 180536-06-5) is a specialized organosilicon compound gaining attention in advanced material science and industrial applications. This silane coupling agent features a unique molecular structure combining piperidine and methoxy functional groups, enabling exceptional reactivity with organic and inorganic matrices. As industries increasingly prioritize high-performance additives for polymers, coatings, and composites, demand for tailored organofunctional silanes like Dipiperidinodimethoxysilane continues to rise.

The compound's dual functionality makes it particularly valuable in surface modification applications. The methoxysilyl groups hydrolyze to form silanol bonds with mineral surfaces, while the piperidinyl moieties provide organic compatibility. This bridging capability explains its growing use in filler treatment for rubber compounds and adhesion promotion in specialty coatings. Recent studies highlight its effectiveness in improving dispersion of nanoscale fillers—a critical factor for manufacturers developing next-generation composite materials with enhanced mechanical properties.

Innovation in green chemistry has spurred interest in Dipiperidinodimethoxysilane's potential as a catalyst component for environmentally friendly polymerization processes. Unlike traditional tin-based catalysts, this silane demonstrates excellent activity in polyurethane formation while meeting increasingly stringent VOC regulations. Formulators appreciate its balance between reactivity and storage stability—a key consideration for industrial adhesive manufacturers optimizing production workflows.

Emerging applications in electronic materials showcase the compound's versatility. Semiconductor researchers are evaluating its dielectric properties for low-k materials, where controlled crosslinking can reduce capacitive losses in advanced chip packaging. The electronics industry's push toward miniaturization and 5G technology compatibility has created new opportunities for such functional silanes in dielectric layers and encapsulation systems.

Quality control remains paramount when working with Dipiperidinodimethoxysilane. Reputable suppliers provide GC-MS analysis certificates to verify purity, typically ≥98%, with particular attention to residual methanol content that could affect downstream performance. Storage recommendations emphasize moisture-sensitive packaging under inert gas, as premature hydrolysis could compromise the material's shelf stability and application performance.

From a commercial perspective, the specialty chemicals market shows steady growth for amino-functional silanes like this compound. Industry analysts correlate demand with expansion in automotive lightweighting initiatives and renewable energy infrastructure—both requiring advanced composite solutions where Dipiperidinodimethoxysilane plays a formulation role. The compound's thermal stability (typically stable to 200°C) makes it suitable for high-temperature processing applications increasingly common in these sectors.

Research continues to uncover novel applications, including potential uses in controlled release systems and biomaterial interfaces. The piperidine nitrogen's basic character allows interesting interactions with acidic compounds, suggesting possibilities in pharmaceutical excipients and drug delivery matrices. While these applications remain exploratory, they demonstrate the compound's versatile chemistry beyond traditional industrial uses.

For researchers and engineers considering Dipiperidinodimethoxysilane (CAS 180536-06-5) for their projects, thorough compatibility testing with other formulation components is recommended. The compound's reactivity profile differs from conventional aminosilanes, often requiring adjusted curing protocols to achieve optimal performance. Technical datasheets from manufacturers provide essential guidance on mixing ratios, reaction conditions, and safety parameters for various application scenarios.